Cas no 2171859-57-5 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}oxolane-3-carboxylic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}oxolane-3-carboxylic acid
• CAS No: 2171859-57-5
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6360938
• PubChem ID: 165816836
• Update Time: 2025-05-28

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}oxolane-3-carboxylic acid
• 2171859-57-5
• EN300-1506430
• 4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}oxolane-3-carboxylic acid

• Inchi： 1S/C26H30N2O6/c1-15(2)20(24(29)28-23-14-33-12-22(23)25(30)31)11-27-26(32)34-13-21-18-9-5-3-7-16(18)17-8-4-6-10-19(17)21/h3-10,15,20-23H,11-14H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： NNSPJUMBGGFPLK-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)C(C1)NC(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(C)C)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}oxolane-3-carboxylic acid

Recent Advances in the Study of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}oxolane-3-carboxylic acid (CAS: 2171859-57-5)

The compound 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}oxolane-3-carboxylic acid (CAS: 2171859-57-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the oxolane (tetrahydrofuran) ring in its structure makes it particularly valuable for applications in solid-phase peptide synthesis (SPPS) and the development of novel therapeutic agents.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed an improved synthetic route that enhances yield and purity, addressing previous challenges related to steric hindrance and side reactions. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and purity. These advancements are expected to facilitate its broader use in pharmaceutical research, particularly in the development of peptide-based drugs.

In addition to its synthetic utility, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}oxolane-3-carboxylic acid has shown promise in preclinical studies. Research published in Bioorganic & Medicinal Chemistry Letters highlighted its role as a key intermediate in the synthesis of protease inhibitors. The compound's ability to stabilize peptide chains and enhance bioavailability has made it a candidate for further investigation in the treatment of diseases such as HIV and hepatitis C. These findings underscore its potential as a versatile building block in medicinal chemistry.

Another area of interest is the compound's application in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews explored its use in conjugating therapeutic peptides to nanoparticle carriers. The Fmoc group's hydrophobicity and the oxolane ring's conformational flexibility were found to improve the stability and targeting efficiency of these nanocarriers. This research opens new avenues for the development of precision medicine, particularly in oncology and infectious diseases.

Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its potential toxicity profiles require further investigation. Ongoing research aims to address these issues through structural modifications and formulation optimizations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}oxolane-3-carboxylic acid (CAS: 2171859-57-5) represents a significant advancement in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a potential therapeutic agent highlights its versatility and importance. Future studies will likely focus on expanding its applications and overcoming existing limitations, paving the way for innovative treatments in various medical fields.